Cas no 2816914-47-1 (7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one)

• Product Name: 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one
• CAS No: 2816914-47-1
• MF: C₁₅H₁₀F₃N₃O
• MW: 305.254613399506
• CID: 5993945
• Update Time: 2025-05-20

7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one

• Inchi： 1S/C15H10F3N3O/c16-15(17,18)9-3-1-8(2-4-9)13-20-12-7-10(19)5-6-11(12)14(22)21-13/h1-7H,19H2,(H,20,21,22)
• InChI Key： QTBGFVPPFJHDOO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N)=C2)C(=O)NC=1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.7±55.0 °C(Predicted)
• pka: 5.78±0.20(Predicted)

Additional information on 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one

7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one: A Comprehensive Overview

The compound 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one, also known by its CAS number 2816914-47-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinazolinone core with an amino group at position 7 and a trifluoromethyl-substituted phenyl group at position 2, making it a unique derivative with promising properties.

Recent studies have highlighted the importance of quinazolinone derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The presence of the trifluoromethyl group in this compound adds to its stability and bioavailability, making it a valuable candidate for further research. According to a study published in the Journal of Medicinal Chemistry, this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key targets in cancer therapy.

The synthesis of 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one involves a multi-step process that includes the formation of the quinazolinone skeleton followed by substitution reactions to introduce the amino and trifluoromethyl groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is suitable for preclinical studies. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in animal models, suggesting potential oral bioavailability in humans. A study conducted by Smith et al. demonstrated that the compound achieves high concentrations in target tissues after administration, which is crucial for its therapeutic efficacy. Furthermore, preliminary toxicity studies indicate that it has a low toxicity profile at therapeutic doses, making it a promising candidate for further development.

The structural versatility of 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one allows for further modifications to enhance its pharmacological properties. For instance, researchers are exploring the addition of other functional groups to improve its solubility and target specificity. These modifications could potentially lead to more effective drugs with fewer side effects.

In conclusion, 7-Amino-2-(4-trifluoromethyl-phenyl)-3H-quinazolin-4-one represents an exciting advancement in the field of medicinal chemistry. With its unique structure and promising biological activities, this compound holds great potential for developing novel therapeutic agents. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its clinical applications will undoubtedly contribute to its role as an important tool in drug discovery.